Cas no 2225153-20-6 (2-Fluoro-4-(3-methylpiperidin-1-yl)phenylboronic acid)

• Product Name: 2-Fluoro-4-(3-methylpiperidin-1-yl)phenylboronic acid
• CAS No: 2225153-20-6
• MF: C₁₂H₁₇BFNO₂
• MW: 237.08
• CID: 5143919
• PubChem ID: 133555157
• Update Time: 2025-05-20

2-Fluoro-4-(3-methylpiperidin-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(3-methylpiperidin-1-yl)phenylboronic acid
• 2225153-20-6
• (2-Fluoro-4-(3-methylpiperidin-1-yl)phenyl)boronic acid

• Inchi： 1S/C12H17BFNO2/c1-9-3-2-6-15(8-9)10-4-5-11(13(16)17)12(14)7-10/h4-5,7,9,16-17H,2-3,6,8H2,1H3
• InChI Key： GSAFIQDQDQGPLG-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCCC(C)C2)C=C1F)(O)O

Computed Properties

• Exact Mass: 237.1336371g/mol
• Monoisotopic Mass: 237.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Additional information on 2-Fluoro-4-(3-methylpiperidin-1-yl)phenylboronic acid

2-Fluoro-4-(3-methylpiperidin-1-yl)phenylboronic Acid: A Comprehensive Overview

2-Fluoro-4-(3-methylpiperidin-1-yl)phenylboronic acid, also known by its CAS number 2225153-20-6, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of phenylboronic acid, with a fluoro group at the 2-position and a 3-methylpiperidinyl group at the 4-position. Its unique structure makes it an invaluable tool in various chemical reactions, particularly in cross-coupling reactions, which are pivotal in modern drug discovery and material synthesis.

The synthesis of 2-fluoro-4-(3-methylpiperidin-1-yl)phenylboronic acid involves a multi-step process that typically begins with the preparation of the aryl halide precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the arylboronic acid moiety with high precision. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in pharmaceutical applications.

In terms of applications, phenylboronic acids like this compound are widely used in Suzuki-Miyaura couplings, which are essential for forming carbon-carbon bonds. The presence of the fluoro group at the 2-position introduces electronic effects that can modulate reactivity, making it a valuable substrate for constructing diverse aromatic systems. Additionally, the 3-methylpiperidinyl group imparts steric and electronic properties that can be exploited in designing bioactive molecules or advanced materials.

Recent studies have highlighted the potential of 2-fluoro-4-(3-methylpiperidin-1-yl)phenylboronic acid in drug discovery. For example, its derivatives have shown promise as inhibitors of kinase enzymes, which are key targets in cancer therapy. The ability to fine-tune its structure through various substitution patterns allows chemists to optimize pharmacokinetic properties such as solubility and bioavailability. Furthermore, its use in constructing heterocyclic frameworks has opened new avenues for developing novel antibiotics and antiviral agents.

Beyond pharmaceuticals, this compound has found applications in materials science. Its incorporation into conjugated systems has led to advancements in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic materials. The unique electronic properties imparted by its structure enable efficient charge transport and emission characteristics, making it a valuable component in next-generation electronic devices.

In conclusion, 2-fluoro-4-(3-methylpiperidin-1-yl)phenylboronic acid, with its CAS number 2225153-20-6, stands as a testament to the ingenuity of modern chemical synthesis. Its versatility across multiple disciplines underscores its importance as a building block for innovative compounds. As research continues to uncover new applications and improved synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.